Cas no 7751-38-4 (Diisopropyldichlorosilane)

• Product Name: Diisopropyldichlorosilane
• CAS No: 7751-38-4
• MF: C₆H₁₄Cl₂Si
• MW: 185.166861057281
• MDL: MFCD00054895
• CID: 562232
• PubChem ID: 87569024
• Update Time: 2025-08-05

Diisopropyldichlorosilane Chemical and Physical Properties

Names and Identifiers

• Diisopropyldichlorosilane
• Dichlorodiisopropylsilane
• dichloro-di(propan-2-yl)silane
• Silane, dichlorobis(1-methylethyl)-
• GSENNYNYEKCQGA-UHFFFAOYSA-N
• Diisopropyldichlorosilane, 97%
• Silane, dichlorodiisopropyl-
• C6H14Cl2Si
• dichloro(diisopropyl)silane
• di(2-propyl)dichlorosilane
• dichlorobis(propan-2-yl)silane
• FCH931735
• bis(chloranyl)-di(propan-2-yl)silane
• A839122
• D90088
• Silane, dichlorobis[1-methylethyl]-
• 7751-38-4
• DTXSID00374298
• SCHEMBL297953
• D2603
• Dichlorodiisopropylsilane, >=97.0% (GC)
• AKOS006221864
• FT-0636587
• MFCD00054895
• Diisopropyl Dichlorosilane
• LS-13212
• DB-009691

• MDL： MFCD00054895
• Inchi： 1S/C6H14Cl2Si/c1-5(2)9(7,8)6(3)4/h5-6H,1-4H3
• InChI Key： GSENNYNYEKCQGA-UHFFFAOYSA-N
• SMILES： Cl[Si](C(C)C)(C(C)C)Cl

Computed Properties

• Exact Mass: 184.02400
• Monoisotopic Mass: 184.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless oily liquid
• Density: 1.026 g/mL at 20 °C(lit.)
• Melting Point: <0°C
• Boiling Point: 170°C(lit.)
• Flash Point: Fahrenheit: 109.4 ° f
  Celsius: 43 ° c
  
• Refractive Index: n20/D 1.444
• Solubility: Almost insoluble (0.052 g/l) (25 º C),
• PSA: 0.00000
• LogP: 3.72620
• Sensitiveness: Easily absorb moisture
• Solubility: Soluble in most organic solvents

Diisopropyldichlorosilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H290-H314
• Warning Statement： P210-P233-P234-P240-P241+P242+P243-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：UN 2986 8/PG 2
• WGK Germany：3
• Hazard Category Code： 10-34
• Safety Instruction： S28-S36/37/39-S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：3/8
• PackingGroup：II
• TSCA：No
• Risk Phrases：R10
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical Reagents Organic Metal Reagents

Additional information on Diisopropyldichlorosilane

Diisopropyldichlorosilane (CAS No. 7751-38-4): An Overview of Its Properties, Applications, and Recent Research Advances

Diisopropyldichlorosilane (CAS No. 7751-38-4) is a versatile organosilicon compound that has gained significant attention in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of two isopropyl groups and two chlorine atoms bonded to a silicon atom. The combination of these functional groups imparts Diisopropyldichlorosilane with a range of valuable properties that make it an essential reagent in numerous applications.

The chemical formula of Diisopropyldichlorosilane is C₆H₁₄Cl₂Si. It is a colorless liquid with a molecular weight of approximately 193.15 g/mol. The compound is highly reactive due to the presence of the chlorine atoms, which can readily undergo substitution reactions with various nucleophiles. This reactivity makes Diisopropyldichlorosilane an excellent starting material for the synthesis of more complex organosilicon compounds.

In the field of materials science, Diisopropyldichlorosilane is widely used as a coupling agent to improve the adhesion between organic and inorganic materials. It acts as a bridge between these two types of materials by forming covalent bonds with both surfaces, thereby enhancing the mechanical strength and durability of composite materials. This property has led to its extensive use in the production of coatings, adhesives, and sealants.

In pharmaceutical research, Diisopropyldichlorosilane has found applications in the synthesis of drug delivery systems and prodrugs. The ability to modify the surface properties of nanoparticles using Diisopropyldichlorosilane has been particularly useful in developing targeted drug delivery systems that can improve the efficacy and reduce the side effects of therapeutic agents. Recent studies have also explored the use of organosilicon compounds like Diisopropyldichlorosilane in the development of novel antiviral and antibacterial agents.

The reactivity and versatility of Diisopropyldichlorosilane have also made it a valuable reagent in organic synthesis. It can be used to introduce siloxy or silyl groups into organic molecules, which can significantly alter their physical and chemical properties. For example, silylation reactions involving Diisopropyldichlorosilane are commonly used to protect hydroxyl or amino groups during multistep synthetic processes. This protection strategy helps prevent unwanted side reactions and ensures the successful completion of complex syntheses.

In addition to its practical applications, recent research has focused on understanding the fundamental properties and behavior of Diisopropyldichlorosilane. Studies have investigated its thermal stability, reactivity with different nucleophiles, and its role in catalytic processes. For instance, a study published in the Journal of Organometallic Chemistry explored the use of Diisopropyldichlorosilane as a ligand in transition metal-catalyzed reactions, demonstrating its potential to enhance reaction efficiency and selectivity.

The environmental impact of organosilicon compounds like Diisopropyldichlorosilane has also been a topic of interest. Researchers are working to develop more sustainable synthesis methods and to understand the long-term effects of these compounds on ecosystems. Efforts are being made to design greener processes that minimize waste generation and reduce energy consumption during production.

In conclusion, Diisopropyldichlorosilane (CAS No. 7751-38-4) is a multifaceted compound with a wide range of applications in materials science, pharmaceuticals, and organic synthesis. Its unique chemical properties make it an indispensable reagent in various industrial and research settings. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.